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Compound of Interest

Compound Name: Phosphite

Cat. No.: B083602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of phosphite for

disease management in various crop plants. The information is intended to guide researchers

and professionals in developing and evaluating phosphite-based disease control strategies.

Introduction
Phosphite (Phi), a salt of phosphorous acid, has demonstrated significant efficacy in managing

a wide range of plant diseases caused by oomycetes, fungi, and bacteria.[1][2] Its mode of

action is multifaceted, involving both direct inhibition of pathogen growth and, more

significantly, the stimulation of the plant's innate defense mechanisms.[1][3] Phosphite is

readily absorbed by plant tissues and is translocated systemically, providing protection to

various plant parts, including roots, stems, leaves, and fruits.[4]

Mechanism of Action
Phosphite's efficacy in disease management stems from a dual mode of action:

Direct Action: Phosphite directly inhibits the mycelial growth and sporulation of certain

pathogens, particularly oomycetes like Phytophthora and Plasmopara.[5][6] It is important to

note that the direct fungitoxic effect is generally observed at higher concentrations.
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Indirect Action (Induction of Plant Defenses): The primary mechanism of phosphite's

protective effect is the induction of the plant's natural defense responses.[1][3] Phosphite
acts as a biostimulant, priming the plant for a more rapid and robust defense reaction upon

pathogen attack. This is achieved through the activation of key signaling pathways, including:

Salicylic Acid (SA) Pathway: This pathway is crucial for inducing Systemic Acquired

Resistance (SAR), a long-lasting, broad-spectrum resistance.[1][7] Phosphite treatment

leads to the accumulation of SA and the expression of pathogenesis-related (PR) proteins,

which have antimicrobial properties.[1][7]

Jasmonic Acid (JA) and Abscisic Acid (ABA) Pathways: Phosphite has also been shown

to upregulate genes involved in the biosynthesis and signaling of JA and ABA.[1][3][8]

These hormones play important roles in defense against necrotrophic pathogens and

insects, as well as in mediating responses to abiotic stress.[1][3][8]

Quantitative Data on Efficacy
The following tables summarize the effective concentrations of phosphite and its impact on

disease reduction in various crops.

Table 1: Effective Concentrations of Phosphite for In Vitro Pathogen Inhibition
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Pathogen Crop

Phosphite
Concentration for
50% Inhibition
(EC50)

Reference

Phytophthora

cinnamomi
Avocado 18.71 - 123.89 µg/mL [9]

Phytophthora

cactorum
Strawberry 50 - 100 mg/mL [5]

Phytophthora

nicotianae
Strawberry 50 - 100 mg/mL [5]

Plasmopara viticola Grapevine 1000 - 4000 ppm [10]

Pseudoperonospora

cubensis
Cucumber - [11]

Table 2: Efficacy of Phosphite Applications on Disease Reduction in Various Crops
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Crop Disease
Application
Method

Phosphite
Concentrati
on/Rate

Disease
Reduction
(%)

Reference

Potato

Late Blight

(Phytophthor

a infestans)

Foliar Spray 2.5 g a.i./liter

Similar to

conventional

fungicides

Potato

Pink Rot

(Phytophthor

a

erythroseptic

a)

Foliar Spray
10 pt/acre (3

applications)

Significant

control

Citrus
Phytophthora

Root Rot

Soil Drench +

Foliar Spray
3 ml/liter

28.39%

reduction in

lesions

Avocado
Phytophthora

Root Rot

Trunk

Injection

15 mL/m of

canopy

diameter

(20%

solution)

Effective

control

Strawberry

Phytophthora

Crown Rot (P.

cactorum)

Foliar Spray 21.2 ml/liter
100% control

(in vivo)
[5]

Strawberry

Phytophthora

Crown Rot (P.

nicotianae)

Foliar Spray 21.2 ml/liter

Failed to

control some

isolates

[5]

Basil

Downy

Mildew

(Peronospora

belbahrii)

Foliar Spray

7-day

protective

spraying

41 - 99.9%

less disease
[12]

Tomato

Bacterial

Speck

(Pseudomon

as syringae)

Foliar Spray

Various

phosphite

salts

22.8% -

90.3%

prevention

[13]
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Signaling Pathways and Experimental Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling

pathways activated by phosphite and a general workflow for evaluating its efficacy.
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Caption: Dual mode of action of phosphite in plant disease management.
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Caption: Phosphite-induced plant defense signaling pathways.
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Caption: General experimental workflow for evaluating phosphite efficacy.

Experimental Protocols
In Vitro Assay for Pathogen Inhibition
Objective: To determine the direct inhibitory effect of phosphite on the mycelial growth of a

target pathogen.
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Materials:

Pure culture of the target pathogen (e.g., Phytophthora sp.)

Potato Dextrose Agar (PDA) or other suitable growth medium

Potassium phosphite stock solution (e.g., 1 M)

Sterile petri dishes

Sterile distilled water

Incubator

Procedure:

Prepare PDA medium according to the manufacturer's instructions and autoclave.

Cool the molten PDA to approximately 45-50°C.

Add appropriate volumes of the potassium phosphite stock solution to the molten PDA to

achieve the desired final concentrations (e.g., 0, 10, 50, 100, 200 ppm). Mix well.

Pour the amended PDA into sterile petri dishes and allow them to solidify.

Place a mycelial plug (e.g., 5 mm diameter) from the edge of an actively growing culture of

the target pathogen onto the center of each PDA plate.

Seal the plates with parafilm and incubate at the optimal temperature for the pathogen's

growth (e.g., 25°C) in the dark.

Measure the radial growth of the mycelium daily for several days until the mycelium in the

control plate (0 ppm phosphite) reaches the edge of the plate.

Calculate the percentage of inhibition for each phosphite concentration compared to the

control.
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Greenhouse Assay for Disease Control (Detached Leaf
Method)
Objective: To evaluate the efficacy of phosphite in protecting plant tissue from infection under

controlled conditions.

Materials:

Healthy, young, fully expanded leaves from the host plant

Potassium phosphite solutions of varying concentrations

Spore suspension of the target pathogen (e.g., zoospores of Plasmopara viticola)

Moist chambers (e.g., petri dishes with moist filter paper)

Spray bottle

Growth chamber or greenhouse with controlled temperature, humidity, and light

Procedure:

Collect healthy leaves from untreated plants.

Spray the leaves with the different concentrations of potassium phosphite solution until

runoff. Control leaves are sprayed with sterile distilled water.

Allow the leaves to dry for a specified period (e.g., 24 hours).

Place the treated leaves in moist chambers.

Inoculate the leaves by placing a drop of the pathogen's spore suspension onto the leaf

surface.

Incubate the moist chambers under conditions favorable for disease development (e.g., high

humidity, optimal temperature).
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After a suitable incubation period (e.g., 5-7 days), assess disease severity by measuring the

lesion size or the percentage of leaf area infected.

Calculate the disease reduction for each phosphite treatment compared to the control.

Application Protocols for Crop Plants
The following are general application guidelines. It is crucial to consult product labels for

specific rates and instructions, as formulations can vary.

Table 3: General Application Protocols for Phosphite in Various Crops
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Crop Disease
Application
Method

Recommen
ded Rate

Application
Timing &
Frequency

Notes

Potato
Late Blight,

Pink Rot
Foliar Spray 2-10 L/ha

Begin at

tuber

initiation,

apply every

2-3 weeks.

Ensure

thorough

coverage of

foliage.

Citrus

Phytophthora

Root Rot,

Gummosis

Soil Drench
1 pt/acre to 1

qt/acre

Apply during

spring and

late summer

root flushes.

Apply to the

soil surface

beneath the

tree canopy

and irrigate

in.

Foliar Spray
170-330

mL/100 L

Apply prior to

flowering and

in autumn.

Can be

combined

with soil

drench for

enhanced

control.

Avocado
Phytophthora

Root Rot

Trunk

Injection

15 mL of 20%

solution per

meter of

canopy

diameter

Inject during

periods of

active root

growth

(spring and

summer).

Multiple

injection sites

are

necessary for

even

distribution.

Foliar Spray
1-3 qts/100

gal

Apply every

2-4 weeks

after

establishment

.

Less effective

than trunk

injection for

established

infections.

Grapevine Downy

Mildew

Foliar Spray 2-4 L/ha Apply

preventatively

before

Adjust rate

based on
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disease onset

and repeat at

10-14 day

intervals

during high-

risk periods.

vine canopy

size.

Cucurbits
Downy

Mildew
Foliar Spray 3 L/ha

Apply weekly

when

conditions

favor disease

development.

Conclusion
Phosphite represents a valuable tool for integrated disease management in a variety of crop

plants. Its dual mode of action, combining direct pathogen inhibition with the induction of host

defenses, provides a robust and sustainable approach to disease control. The application

protocols and quantitative data presented here serve as a foundation for researchers and

professionals to further explore and optimize the use of phosphite in specific cropping

systems. Further research into the molecular mechanisms of phosphite-induced resistance

and the development of crop- and pathogen-specific application strategies will continue to

enhance its utility in modern agriculture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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